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Introduction
This technical guide provides an in-depth overview of 5-Pentyldihydrofuran-2(3H)-one,

commonly known as γ-nonalactone. While the primary focus of this document is the readily

available non-deuterated form (CAS No. 104-61-0), we also address the synthesis and

application of its deuterated analogs, which are invaluable tools in modern research,

particularly in metabolism and pharmacokinetic studies. A specific CAS number for 5-
Pentyldihydrofuran-2(3H)-one-d4 could not be identified at the time of this publication;

however, an internal identifier from a commercial supplier has been noted.

γ-Nonalactone is a naturally occurring lactone found in various fruits and fermented products,

contributing a characteristic coconut-like aroma.[1][2] Beyond its use in the flavor and fragrance

industry, its biological activities and those of related γ-lactones are of growing interest in the

field of drug development.[3] This guide consolidates key chemical and physical data,

experimental protocols, and relevant biological information to support ongoing and future

research endeavors.
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A comprehensive summary of the key chemical and physical properties of γ-nonalactone (CAS

No. 104-61-0) is presented in the tables below. This data has been compiled from various

reputable sources to provide a solid foundation for experimental design and interpretation.

Table 1: General and Physical Properties

Property Value Reference

CAS Number 104-61-0 [4][5]

Molecular Formula C₉H₁₆O₂ [5]

Molecular Weight 156.22 g/mol [5]

Appearance
Colorless to pale straw-yellow

liquid
[5]

Odor Coconut-like, fruity [6][7]

Boiling Point Not specified

Melting Point Not specified

Density Not specified

Solubility
Sparingly soluble in water;

soluble in non-polar solvents
[8]

Table 2: Spectroscopic and Chromatographic Data

Property Value Reference

¹H NMR

Key signals at 2857 cm⁻¹ to

2954 cm⁻¹ (C-H), 1774 cm⁻¹

(C=O), 1180 cm⁻¹ (C-O)

[6]

Mass Spectrum (m/z) Not specified

Refractive Index Not specified
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Synonym

γ-Nonalactone

Aldehyde C-18

Coconut aldehyde

4-Hydroxynonanoic acid γ-lactone

Nonan-1,4-olide

Prunolide

Experimental Protocols
Synthesis of γ-Nonalactone
A common method for the synthesis of γ-nonalactone involves the reaction of heptanal and

malonic acid.[6]

Materials:

Heptanal

Malonic acid

Triethylamine

Ethyl ether

Cold concentrated HCl

85% H₂SO₄

Sodium bicarbonate

Procedure:

Combine heptanal (6.70 mL), malonic acid (5.20 g), and triethylamine (10.0 mL) in a flask

and heat.
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Separate the product using ethyl ether (30 mL) and cold concentrated HCl (8 mL in 25 g of

ice).

Wash the organic layer with water and dry it.

Add 85% H₂SO₄ (10.0 mL) and heat for one hour.

Pipette the mixture into a solution of 20 g of sodium bicarbonate in 90 mL of water.

Separate the product with ethyl ether, wash with water, and distill to obtain γ-nonalactone.

Synthesis of a Deuterated γ-Nonalactone Analog
(²H₂¹³C₂-γ-Nonalactone)
A recent study by Miller et al. (2023) details the synthesis of a novel isotopically labeled

standard, ²H₂¹³C₂-γ-nonalactone, for quantification in wine samples.[9] This protocol is highly

relevant for researchers needing a stable isotope-labeled internal standard for mass

spectrometry-based assays.

Key Steps:

Synthesis of ¹³C₂-Ethyl bromoacetate: ¹³C₂-bromoacetic acid is esterified in dry ethanol with

a catalytic amount of sulfuric acid.

Wittig Olefination: Heptaldehyde is reacted with the ylide generated from ¹³C₂-ethyl

bromoacetate to introduce the ¹³C labels.

Deuterogenation: The double bond is reduced using a deuterium source to introduce the ²H

labels.

Lactonization: The resulting deuterated and ¹³C-labeled ethyl 4-hydroxynonanoate is

hydrolyzed and cyclized to form ²H₂¹³C₂-γ-nonalactone.

For the detailed, step-by-step protocol, readers are encouraged to consult the original

publication.[9]
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Biological Activity and Relevance in Drug
Development
While γ-nonalactone is primarily known for its sensory properties, studies on related γ-lactones

suggest a range of biological activities that may be of interest to drug development

professionals.[3]

Neurological Effects: Some γ-lactones have been investigated for their

psychopharmacological and neurochemical impacts.[3]

Antimicrobial Properties: Lactones can play a role in regulating antibiotic production and

differentiation in certain bacterial species.[3]

Toxicity Profile: Toxicological studies on γ-nonalactone have been conducted. It is reported to

be a mutagen and a severe skin irritant in some assays, while other studies indicate low

toxicity upon oral administration in animal models.[10] It is not found to be a skin irritant or

sensitizer in humans at typical exposure levels.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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